Cas no 1805050-91-2 (6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde
• CAS No: 1805050-91-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4852116
• Update Time: 2025-10-30

6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde

• Inchi： 1S/C9H9F2NO3/c1-14-7-3-5(9(10)11)12-6(4-13)8(7)15-2/h3-4,9H,1-2H3
• InChI Key： XXYYCIMTRBMQJO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=O)N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4

Additional information on 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde

Introduction to 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde (CAS No. 1805050-91-2)

6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805050-91-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and dimethoxy substituents in its pyridine core imparts distinct electronic and steric properties, which are highly advantageous for designing novel therapeutic agents.

The compound’s molecular structure consists of a pyridine ring substituted at the 2-position with a formyl group (carboxaldehyde) and at the 3- and 4-positions with methoxy groups. The difluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a preferred moiety in the development of small-molecule inhibitors targeting various disease pathways. The aldehyde functionality at the 2-position serves as a versatile handle for further chemical modifications, enabling the construction of more complex scaffolds through condensation reactions, such as Schiff base formations or Michael additions.

In recent years, 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde has garnered attention in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in many kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. The electron-withdrawing nature of the aldehyde group and the electron-donating effects of the methoxy groups contribute to optimal hydrogen bonding and hydrophobic interactions with target proteins. Furthermore, the difluoromethyl group can improve pharmacokinetic profiles by reducing susceptibility to oxidative degradation and enhancing lipophilicity.

Recent advancements in computational chemistry have highlighted the potential of this compound as a scaffold for drug discovery. Molecular docking studies have demonstrated that derivatives of 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde can effectively bind to active sites of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in inflammatory diseases and autoimmune disorders. The structural flexibility offered by this compound allows for fine-tuning of binding interactions through strategic modifications, making it an attractive candidate for structure-based drug design.

The synthesis of 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic steps often include selective methylation at the 3- and 4-positions followed by formylation at the 2-position. The use of palladium-catalyzed cross-coupling reactions has been reported to facilitate these transformations efficiently. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during synthesis. Given its significance in medicinal chemistry, researchers have explored various synthetic routes to optimize yield and purity, ensuring that high-quality material is available for downstream applications.

In clinical research settings, derivatives of this compound have been investigated for their potential therapeutic effects against a range of diseases. For instance, studies have shown that certain analogs exhibit inhibitory activity against platelet-derived growth factor receptor (PDGFR), which is relevant in treating chronic myeloid leukemia (CML). The ability to modulate kinase activity while maintaining selectivity is crucial for developing safe and effective drugs. Preclinical studies have also explored its role in modulating inflammatory pathways by targeting intracellular signaling cascades mediated by JAK/STAT axes.

The growing interest in fluorinated compounds has further propelled research into 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde. Fluorochemicals are widely recognized for their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug molecules often leads to enhanced pharmacological effects without significant changes in toxicity profiles. This has spurred efforts to develop new synthetic methodologies for introducing fluorine atoms at specific positions within organic molecules, with this compound serving as a prime example.

Future directions in the study of 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde may include exploring its role in developing next-generation therapeutics using innovative chemical biology techniques. Advances in protein engineering and fragment-based drug design could provide new insights into how this scaffold interacts with biological targets at an atomic level. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields.

Overall,6-(Difluoromethyl)-3,4-dimethoxypyridine-2-carboxaldehyde represents a promising building block for pharmaceutical innovation due to its unique structural features and versatile reactivity. Its potential applications span across multiple therapeutic areas, driven by ongoing research efforts aimed at uncovering new biological functions and optimizing synthetic methodologies. As our understanding of molecular interactions continues to evolve,this compound will likely remain at the forefront of drug discovery initiatives.